Cas no 876589-20-7 (tert-Butyl 3-(chloromethyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(chloromethyl)azetidine-1-carboxylate
• CAS No: 876589-20-7
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD18205206
• CID: 1084578
• PubChem ID: 69246021
• Update Time: 2025-04-20

tert-Butyl 3-(chloromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(chloromethyl)azetidine-1-carboxylate
• 2-Methyl-2-propanyl 3-(chloromethyl)-1-azetidinecarboxylate
• SB51497
• MFCD18205206
• t-butyl 3-(chloromethyl)-1-azetidinecarboxylate
• tert-Butyl3-(chloromethyl)azetidine-1-carboxylate
• PS-20962
• 1-Boc-3-(chloromethyl)-azetidine
• CS-0079054
• RKUWYONVUJJNQU-UHFFFAOYSA-N
• 1-Boc-3-(chloromethyl)azetidine
• FT-0749565
• 876589-20-7
• D74024
• BKB58920
• SCHEMBL4932254
• SY324384
• DA-40966

• MDL： MFCD18205206
• Inchi： 1S/C9H16ClNO2/c1-9(2,3)13-8(12)11-5-7(4-10)6-11/h7H,4-6H2,1-3H3
• InChI Key： RKUWYONVUJJNQU-UHFFFAOYSA-N
• SMILES： ClCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų